Cas no 2138052-70-5 (3-(cyclobutylmethoxy)-2,2-dimethylpropane-1-sulfonyl chloride)

3-(cyclobutylmethoxy)-2,2-dimethylpropane-1-sulfonyl chloride Chemical and Physical Properties
Names and Identifiers
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- 3-(cyclobutylmethoxy)-2,2-dimethylpropane-1-sulfonyl chloride
- 2138052-70-5
- EN300-1145288
-
- Inchi: 1S/C10H19ClO3S/c1-10(2,8-15(11,12)13)7-14-6-9-4-3-5-9/h9H,3-8H2,1-2H3
- InChI Key: XOYZDQGFEATLKY-UHFFFAOYSA-N
- SMILES: ClS(CC(C)(C)COCC1CCC1)(=O)=O
Computed Properties
- Exact Mass: 254.0743433g/mol
- Monoisotopic Mass: 254.0743433g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 288
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 51.8Ų
3-(cyclobutylmethoxy)-2,2-dimethylpropane-1-sulfonyl chloride Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-1145288-0.25g |
3-(cyclobutylmethoxy)-2,2-dimethylpropane-1-sulfonyl chloride |
2138052-70-5 | 95% | 0.25g |
$840.0 | 2023-10-25 | |
Enamine | EN300-1145288-0.05g |
3-(cyclobutylmethoxy)-2,2-dimethylpropane-1-sulfonyl chloride |
2138052-70-5 | 95% | 0.05g |
$768.0 | 2023-10-25 | |
Enamine | EN300-1145288-0.5g |
3-(cyclobutylmethoxy)-2,2-dimethylpropane-1-sulfonyl chloride |
2138052-70-5 | 95% | 0.5g |
$877.0 | 2023-10-25 | |
Enamine | EN300-1145288-5.0g |
3-(cyclobutylmethoxy)-2,2-dimethylpropane-1-sulfonyl chloride |
2138052-70-5 | 5g |
$3189.0 | 2023-06-09 | ||
Enamine | EN300-1145288-5g |
3-(cyclobutylmethoxy)-2,2-dimethylpropane-1-sulfonyl chloride |
2138052-70-5 | 95% | 5g |
$2650.0 | 2023-10-25 | |
Enamine | EN300-1145288-10g |
3-(cyclobutylmethoxy)-2,2-dimethylpropane-1-sulfonyl chloride |
2138052-70-5 | 95% | 10g |
$3929.0 | 2023-10-25 | |
Enamine | EN300-1145288-0.1g |
3-(cyclobutylmethoxy)-2,2-dimethylpropane-1-sulfonyl chloride |
2138052-70-5 | 95% | 0.1g |
$804.0 | 2023-10-25 | |
Enamine | EN300-1145288-1.0g |
3-(cyclobutylmethoxy)-2,2-dimethylpropane-1-sulfonyl chloride |
2138052-70-5 | 1g |
$1100.0 | 2023-06-09 | ||
Enamine | EN300-1145288-1g |
3-(cyclobutylmethoxy)-2,2-dimethylpropane-1-sulfonyl chloride |
2138052-70-5 | 95% | 1g |
$914.0 | 2023-10-25 | |
Enamine | EN300-1145288-2.5g |
3-(cyclobutylmethoxy)-2,2-dimethylpropane-1-sulfonyl chloride |
2138052-70-5 | 95% | 2.5g |
$1791.0 | 2023-10-25 |
3-(cyclobutylmethoxy)-2,2-dimethylpropane-1-sulfonyl chloride Related Literature
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Shu Jun Zhen,Feng Ling Guo,Li Qiang Chen,Yuan Fang Li,Qing Zhang Chem. Commun., 2011,47, 2562-2564
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Adam G. L. Schafer,Victoria M. Borland,Ellen J. Yezierski Chem. Educ. Res. Pract., 2021,22, 457-475
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Bijoy Nharangatt,Raghu Chatanathodi J. Mater. Chem. C, 2019,7, 11493-11499
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Zeev Aizenshtat,Sharon Ruthstein Phys. Chem. Chem. Phys., 2012,14, 13046-13052
Additional information on 3-(cyclobutylmethoxy)-2,2-dimethylpropane-1-sulfonyl chloride
Exploring the Applications and Properties of 3-(cyclobutylmethoxy)-2,2-dimethylpropane-1-sulfonyl chloride (CAS No. 2138052-70-5)
The compound 3-(cyclobutylmethoxy)-2,2-dimethylpropane-1-sulfonyl chloride (CAS No. 2138052-70-5) has garnered significant attention in the field of organic synthesis and pharmaceutical research. This sulfonyl chloride derivative is characterized by its unique structural features, including a cyclobutylmethoxy group and a dimethylpropane backbone, which contribute to its reactivity and versatility in chemical transformations. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery, material science, and specialty chemicals.
One of the key reasons for the growing interest in 3-(cyclobutylmethoxy)-2,2-dimethylpropane-1-sulfonyl chloride is its role as a sulfonylation reagent. Sulfonylation reactions are pivotal in the synthesis of sulfonamides, sulfonate esters, and other sulfur-containing compounds, which are widely used in medicinal chemistry. The presence of the cyclobutyl moiety in this compound adds steric and electronic effects that can influence the selectivity and efficiency of these reactions. This makes it a valuable tool for chemists working on the development of new therapeutic agents.
In recent years, the demand for high-purity sulfonyl chlorides has surged, driven by advancements in peptide synthesis and bioconjugation techniques. 3-(cyclobutylmethoxy)-2,2-dimethylpropane-1-sulfonyl chloride is particularly noteworthy for its stability and compatibility with a wide range of functional groups. Its lipophilic nature and controlled reactivity make it suitable for modifying biomolecules, such as proteins and nucleic acids, which are critical in the development of targeted drug delivery systems and diagnostic probes.
Another area where 3-(cyclobutylmethoxy)-2,2-dimethylpropane-1-sulfonyl chloride shows promise is in the field of polymer chemistry. Sulfonyl chlorides are often employed as initiators or cross-linking agents in the synthesis of advanced polymeric materials. The incorporation of the cyclobutylmethoxy group can impart unique thermal and mechanical properties to these polymers, making them suitable for applications in high-performance coatings and adhesives. This aligns with the current trend toward sustainable and functional materials in industries such as automotive and aerospace.
The synthesis and handling of 3-(cyclobutylmethoxy)-2,2-dimethylpropane-1-sulfonyl chloride require careful consideration of its reactivity profile. Like other sulfonyl chlorides, it is sensitive to moisture and should be stored under anhydrous conditions. However, its moderate stability under controlled environments makes it a practical choice for laboratory and industrial applications. Researchers often seek information on optimal storage conditions and handling protocols to ensure the compound's integrity and performance in synthetic workflows.
From a commercial perspective, the availability of 3-(cyclobutylmethoxy)-2,2-dimethylpropane-1-sulfonyl chloride is supported by specialized chemical suppliers who cater to the needs of pharmaceutical R&D and fine chemical manufacturing. The compound's CAS No. 2138052-70-5 serves as a unique identifier, facilitating its procurement and regulatory compliance. As the demand for tailor-made sulfonylating agents grows, this compound is expected to play an increasingly important role in innovation-driven sectors.
In conclusion, 3-(cyclobutylmethoxy)-2,2-dimethylpropane-1-sulfonyl chloride (CAS No. 2138052-70-5) represents a versatile and valuable building block in modern chemistry. Its applications span from drug discovery to material science, reflecting the compound's adaptability and relevance in addressing contemporary scientific challenges. As research continues to uncover new uses for this sulfonyl chloride, its importance in both academic and industrial settings is likely to expand further.
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